molecular formula C12H16O2 B3048376 5-Tert-butyl-2-hydroxy-3-methylbenzaldehyde CAS No. 1666-01-9

5-Tert-butyl-2-hydroxy-3-methylbenzaldehyde

Cat. No.: B3048376
CAS No.: 1666-01-9
M. Wt: 192.25 g/mol
InChI Key: VCYNSDGWNABYBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Tert-butyl-2-hydroxy-3-methylbenzaldehyde is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 48675. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1666-01-9

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

5-tert-butyl-2-hydroxy-3-methylbenzaldehyde

InChI

InChI=1S/C12H16O2/c1-8-5-10(12(2,3)4)6-9(7-13)11(8)14/h5-7,14H,1-4H3

InChI Key

VCYNSDGWNABYBX-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1O)C=O)C(C)(C)C

Canonical SMILES

CC1=CC(=CC(=C1O)C=O)C(C)(C)C

1666-01-9

Origin of Product

United States

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